Cas no 103293-32-9 (Butanoic acid, 2-[(4-hydroxy-3-nitrophenyl)methylene]-3-oxo-, ethylester)
103293-32-9 structure
Product Name:Butanoic acid, 2-[(4-hydroxy-3-nitrophenyl)methylene]-3-oxo-, ethylester
CAS No:103293-32-9
MF:C13H13NO6
MW:279.245424032211
CID:1136655
Update Time:2024-07-27
Butanoic acid, 2-[(4-hydroxy-3-nitrophenyl)methylene]-3-oxo-, ethylester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-[(4-hydroxy-3-nitrophenyl)methylene]-3-oxo-, ethylester
- Butanoic acid, 2-[(4-hydroxy-3-nitrophenyl)methylene]-3-oxo-, ethyl ester
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- Inchi: 1S/C13H13NO6/c1-3-20-13(17)10(8(2)15)6-9-4-5-12(16)11(7-9)14(18)19/h4-7,16H,3H2,1-2H3
- InChI Key: OSHDXNDKYVHBRV-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(=CC1=CC=C(O)C([N+]([O-])=O)=C1)C(=O)C
Computed Properties
- Exact Mass: 279.07429
Experimental Properties
- Density: 1.348±0.06 g/cm3(Predicted)
- Boiling Point: 404.0±45.0 °C(Predicted)
- PSA: 106.74
- pka: 5.05±0.14(Predicted)
Butanoic acid, 2-[(4-hydroxy-3-nitrophenyl)methylene]-3-oxo-, ethylester Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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